Cas no 195863-84-4 (3-(l-Menthoxy)-2-methylpropane-1,2-diol)

• Product Name: 3-(l-Menthoxy)-2-methylpropane-1,2-diol
• CAS No: 195863-84-4
• MF: C₁₄H₂₈O₃
• MW: 244.370325088501
• CID: 66489
• Update Time: 2025-04-18

3-(l-Menthoxy)-2-methylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-L-Menthoxy-2-methylpropane-1,2-diol
• L-2-Methyl-3-[5-methyl-2-(1-methylethyl)cyclohexyl]oxy-1,2-propanediol
• 2-Methyl-3-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-1,2-propanediol
• 2-methyl-3-(5-methyl-2-propan-2-ylcyclohexyl)oxypropane-1,2-diol
• 2-METHYL-3-{[5-METHYL-2-(PROPAN-2-YL)CYCLOHEXYL]OXY}PROPANE-1,2-DIOL
• 3-L-menthoxy-2-methylpropane-1
• Coolact 1
• S012
• TPG 1
• 3-(L-MENTHOXY)-2-METHYLPROPANE-1,2-DIOL
• 1,2-Propanediol, 2-methyl-3-(((1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl)oxy)-
• 3-(l-Menthoxy)-2-methylpropane-1,2-diol

• Inchi： 1S/C14H28O3/c1-10(2)12-6-5-11(3)7-13(12)17-9-14(4,16)8-15/h10-13,15-16H,5-9H2,1-4H3/t11-,12+,13-,14?/m1/s1
• InChI Key： XCNCWOPROFTLGU-RBKKPWLPSA-N
• SMILES： [C@H]1(C[C@H](C)CC[C@H]1C(C)C)OCC(C)(CO)O

Computed Properties

• Exact Mass: 244.20400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Density: 0.99
• PSA: 49.69000
• LogP: 2.20710
• FEMA: 3849

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids